Cas no 1353993-69-7 (N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide)

N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide is a chiral piperidine derivative featuring a hydroxyethyl substituent and an acetamide moiety. Its stereospecific (R)-configuration enhances selectivity in pharmaceutical and chemical applications, particularly as an intermediate in the synthesis of bioactive compounds. The hydroxyethyl group improves solubility and facilitates further functionalization, while the acetamide moiety contributes to stability and binding affinity. This compound is valued for its potential in medicinal chemistry, including the development of receptor-targeting agents. Its well-defined structure and functional groups make it a versatile building block for research in drug discovery and fine chemical synthesis.

N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide structure

1353993-69-7 structure

Product Name:N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide

CAS No:1353993-69-7

MF:C₁₁H₂₂N₂O₂

MW:214.304583072662

CID:2163446

Update Time:2025-10-19

N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide Chemical and Physical Properties

Names and Identifiers

- N-ethyl-n-[(r)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide
- (R)-N-Ethyl-N-(1-(2-hydroxyethyl)piperidin-3-yl)acetamide
- AM95150
- N-ethyl-N-[(R)-1-(2-hydroxyethyl)piperidin-3-yl]acetamide
- N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide
- Inchi： 1S/C11H22N2O2/c1-3-13(10(2)15)11-5-4-6-12(9-11)7-8-14/h11,14H,3-9H2,1-2H3/t11-/m1/s1
- InChI Key： DSMLALHSXRRYRT-LLVKDONJSA-N
- SMILES： OCCN1CCC[C@H](C1)N(C(C)=O)CC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 209
Topological Polar Surface Area: 43.8

N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Fluorochem	084512-500mg	N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide	1353993-69-7		500mg	￡755.00	2022-03-01
Chemenu	CM497984-1g	(R)-N-Ethyl-N-(1-(2-hydroxyethyl)piperidin-3-yl)acetamide	1353993-69-7	97%	1g	$1499	2022-09-03

N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide Related Literature

1. An amplified fluorescence detection of T4 polynucleotide kinase activity based on coupled exonuclease III reaction and a graphene oxide platform†

Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
2. An integrated droplet-digital microfluidic system for on-demand droplet creation, mixing, incubation, and sorting†

Lab Chip, 2019,19, 524-535
3. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
4. Aggregation-induced emission of luminol: a novel strategy for fluorescence ratiometric detection of ALP and As(v) with high sensitivity and selectivity†

Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
5. An ionic liquid loaded magnetically confined polymeric mesoporous adsorbent for extraction of parabens from environmental and cosmetic samples†

Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844

Related Categories

Additional information on N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide

Comprehensive Overview of N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide (CAS No. 1353993-69-7)

N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide (CAS No. 1353993-69-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including an ethyl group, a piperidine ring, and a hydroxyethyl moiety, making it a versatile intermediate for drug discovery and development. Its stereochemistry, particularly the (R)-configuration, plays a critical role in its biological activity and interaction with target proteins.

The compound's acetamide backbone is a common structural motif in many bioactive molecules, contributing to its potential applications in central nervous system (CNS) therapeutics and enzyme modulation. Researchers have explored its utility in designing chiral ligands for asymmetric synthesis, as well as its role in enhancing the pharmacokinetic properties of drug candidates. The presence of the hydroxyethyl group further improves solubility and bioavailability, addressing a key challenge in modern drug formulation.

In recent years, the demand for N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide has surged due to its relevance in precision medicine and personalized therapeutics. With the rise of AI-driven drug discovery platforms, this compound has been flagged as a promising candidate for virtual screening and molecular docking studies. Its structural flexibility allows for modifications that can optimize binding affinity to specific receptors, such as G-protein-coupled receptors (GPCRs), which are pivotal in treating neurological disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 1353993-69-7 involves multi-step organic reactions, including amidation and stereoselective reduction. Advanced techniques like HPLC purification and chiral resolution are often employed to ensure high enantiomeric purity. The compound's stability under various pH conditions and its compatibility with common solvents make it a practical choice for industrial-scale production.

Environmental and regulatory considerations are also critical when working with N-Ethyl-N-[(R)-1-(2-hydroxy-ethyl)-piperidin-3-yl]-acetamide. While it is not classified as hazardous, proper handling and storage protocols are recommended to maintain its integrity. The compound's biodegradability and low ecotoxicity profile align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Looking ahead, the integration of machine learning and computational modeling is expected to unlock new applications for this compound. Its potential in neuroprotective agents and cognitive enhancers is particularly exciting, given the increasing prevalence of neurodegenerative diseases. As research progresses, CAS No. 1353993-69-7 may emerge as a cornerstone in next-generation therapeutics, bridging the gap between synthetic chemistry and clinical innovation.